Cas no 5488-97-1 (Spiro[2H-indole-2,2'-[2H]pyrano[3,2-b]pyridine],5-chloro-1,3-dihydro-1,3,3-trimethyl-)

Spiro[2H-indole-2,2'-[2H]pyrano[3,2-b]pyridine],5-chloro-1,3-dihydro-1,3,3-trimethyl- structure
5488-97-1 structure
Product Name:Spiro[2H-indole-2,2'-[2H]pyrano[3,2-b]pyridine],5-chloro-1,3-dihydro-1,3,3-trimethyl-
CAS No:5488-97-1
MF:C18H14N2O7
MW:370.312964916229
CID:378971
PubChem ID:1360956
Update Time:2025-04-19

Spiro[2H-indole-2,2'-[2H]pyrano[3,2-b]pyridine],5-chloro-1,3-dihydro-1,3,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Spiro[2H-indole-2,2'-[2H]pyrano[3,2-b]pyridine],5-chloro-1,3-dihydro-1,3,3-trimethyl-
    • (2,5-dioxopyrrolidin-1-yl) 5-phenylmethoxycarbonyloxypyridine-3-carboxylate
    • Benzyl 5-{[(2,5-dioxopyrrolidin-1-yl)oxy]carbonyl}pyridin-3-yl carbonate
    • Carbonic acid, 5-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-3-pyridinyl phenylmethyl ester
    • 5488-97-1
    • Oprea1_264191
    • SR-01000406402-1
    • Cambridge id 5488971
    • benzyl 5-{[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl}-3-pyridinyl carbonate
    • DTXSID00362099
    • HMS1581B04
    • AKOS003669768
    • SR-01000406402
    • Inchi: 1S/C18H14N2O7/c21-15-6-7-16(22)20(15)27-17(23)13-8-14(10-19-9-13)26-18(24)25-11-12-4-2-1-3-5-12/h1-5,8-10H,6-7,11H2
    • InChI Key: MSHXDLBXDSKNCJ-UHFFFAOYSA-N
    • SMILES: O(C(C1C=NC=C(C=1)OC(=O)OCC1C=CC=CC=1)=O)N1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 370.08012
  • Monoisotopic Mass: 370.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 572
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • Density: 1.47g/cm3
  • Boiling Point: 566.6ºC at 760 mmHg
  • Flash Point: 296.5ºC
  • Refractive Index: 1.629
  • PSA: 112.1
  • LogP: 1.95590

Spiro[2H-indole-2,2'-[2H]pyrano[3,2-b]pyridine],5-chloro-1,3-dihydro-1,3,3-trimethyl- Related Literature

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